Cas no 338786-45-1 (2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile)

• Product Name: 2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile
• CAS No: 338786-45-1
• MF: C₁₁H₃F₆N₅
• MW: 319.16544175148
• MDL: MFCD00141799
• CID: 1071523
• PubChem ID: 2773939
• Update Time: 2025-07-22

2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-3-carbonitrile
• HMS1364M18
• 5,7-Bis(trifluoromethyl)-3-cyano-2-(cyanomethyl)pyrazolo[1,5-a]pyrimidine
• Bionet2_000282
• MFCD00141799
• J-506337
• 6F-051
• SCHEMBL7071243
• CS-0332777
• LHFMDQKRTYVJPL-UHFFFAOYSA-N
• AKOS005070756
• DTXSID10378787
• 338786-45-1
• 2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile

• MDL： MFCD00141799
• Inchi： 1S/C11H3F6N5/c12-10(13,14)7-3-8(11(15,16)17)22-9(20-7)5(4-19)6(21-22)1-2-18/h3H,1H2
• InChI Key： LHFMDQKRTYVJPL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC2=C(C#N)C(CC#N)=NN21)(F)F

Computed Properties

• Exact Mass: 319.02926409g/mol
• Monoisotopic Mass: 319.02926409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Melting Point: 138-140°C

2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile

Comprehensive Overview of 2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 338786-45-1)

2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 338786-45-1) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazolo[1,5-a]pyrimidine core with trifluoromethyl and cyanomethyl substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in kinase inhibition and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The compound's CAS No. 338786-45-1 serves as a critical identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory submissions. Its trifluoromethyl groups enhance metabolic stability and lipophilicity, properties highly sought after in modern drug discovery. Recent studies highlight its role in developing next-generation fungicides, addressing global concerns about antimicrobial resistance (AMR) and food security. These applications resonate with frequent search queries like "trifluoromethyl compounds in agriculture" or "pyrazolo[1,5-a]pyrimidine derivatives in drug design."

From a synthetic chemistry perspective, 2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile exemplifies advancements in heterocyclic scaffold diversification. Its cyano functionality offers versatile reactivity for click chemistry and bioconjugation, techniques pivotal in proteomics and diagnostic reagent development. Industry forums frequently discuss its compatibility with flow chemistry systems, reflecting the growing demand for green chemistry solutions.

Analytical characterization of this compound typically involves HPLC purity testing and LC-MS structural confirmation, topics often searched by quality control professionals. The presence of multiple electron-withdrawing groups necessitates specialized NMR solvent systems for accurate spectral interpretation. Such technical nuances are crucial for researchers troubleshooting structure-activity relationship (SAR) studies in medicinal chemistry projects.

Market intelligence indicates rising interest in CAS 338786-45-1 from contract research organizations (CROs) developing BTK inhibitors and JAK/STAT pathway modulators. This aligns with trending pharmaceutical searches around autoimmune disease therapeutics. Meanwhile, material scientists explore its supramolecular interactions for organic electronic materials, tapping into the flexible electronics innovation wave.

Regulatory aspects of 2-(Cyanomethyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile emphasize REACH compliance and GMP synthesis protocols, addressing common queries about scale-up challenges in fine chemical production. Storage recommendations highlight stability under inert atmosphere conditions, a key consideration for purchasers comparing technical grade vs. research grade specifications.

Emerging applications in PET radiopharmaceuticals leverage the compound's ability to incorporate fluorine-18 isotopes, connecting to searches about molecular imaging probes. Patent analysis reveals innovative uses in photodynamic therapy sensitizers, reflecting interdisciplinary convergence in oncological research.